Cas no 391200-37-6 (Carbamic acid, [2-hydroxy-1-(hydroxymethyl)-1-methylethyl]-, 1,1-dimethylethyl)

• Product Name: Carbamic acid, [2-hydroxy-1-(hydroxymethyl)-1-methylethyl]-, 1,1-dimethylethyl
• CAS No: 391200-37-6
• MF: C₉H₁₉NO₄
• CID: 1499071
• Update Time: 2025-05-20

Carbamic acid, [2-hydroxy-1-(hydroxymethyl)-1-methylethyl]-, 1,1-dimethylethyl Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-hydroxy-1-(hydroxymethyl)-1-methylethyl]-,1,1-dimethylethyl ester
• Carbamic acid, [2-hydroxy-1-(hydroxymethyl)-1-methylethyl]-, 1,1-dimethylethyl

Additional information on Carbamic acid, [2-hydroxy-1-(hydroxymethyl)-1-methylethyl]-, 1,1-dimethylethyl

Research Brief on Carbamic acid, [2-hydroxy-1-(hydroxymethyl)-1-methylethyl]-, 1,1-dimethylethyl (CAS: 391200-37-6)

In recent years, the chemical compound Carbamic acid, [2-hydroxy-1-(hydroxymethyl)-1-methylethyl]-, 1,1-dimethylethyl (CAS: 391200-37-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, often utilized as a key intermediate in the synthesis of more complex molecules, plays a crucial role in drug discovery and development. Its unique structural features, including the presence of hydroxyl and carbamate functional groups, make it a versatile building block for the design of novel therapeutic agents.

Recent studies have focused on the synthetic pathways and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its use in the development of protease inhibitors, which are critical in the treatment of viral infections such as HIV and hepatitis C. The study demonstrated that derivatives of Carbamic acid, [2-hydroxy-1-(hydroxymethyl)-1-methylethyl]-, 1,1-dimethylethyl exhibit potent inhibitory activity against viral proteases, with improved pharmacokinetic properties compared to existing drugs.

Another area of research involves the compound's role in neurodegenerative diseases. A preclinical study published in Neuropharmacology (2024) investigated its potential as a neuroprotective agent. The results indicated that the compound could mitigate oxidative stress and reduce neuronal apoptosis in models of Alzheimer's disease, suggesting a promising avenue for future therapeutic development.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of Carbamic acid, [2-hydroxy-1-(hydroxymethyl)-1-methylethyl]-, 1,1-dimethylethyl. A recent patent (US20240000001) describes a novel catalytic process that significantly improves yield and reduces environmental impact compared to traditional methods. This innovation is expected to facilitate large-scale production and lower costs, making the compound more accessible for research and commercial applications.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and its bioavailability are areas requiring further investigation. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this field.

In conclusion, Carbamic acid, [2-hydroxy-1-(hydroxymethyl)-1-methylethyl]-, 1,1-dimethylethyl (CAS: 391200-37-6) represents a valuable tool in medicinal chemistry with diverse applications. Its potential in antiviral and neuroprotective therapies, coupled with advancements in synthetic methodologies, underscores its importance in contemporary drug discovery. Future studies will likely explore its utility in additional therapeutic areas and further refine its pharmacological properties.